N-(2,4-dimethylphenyl)-4-fluoro-3-(4-morpholinylsulfonyl)benzamide

• IUPAC Name: N-(2,4-dimethylphenyl)-4-fluoro-3-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C19H21FN2O4S/c1-13-3-6-17(14(2)11-13)21-19(23)15-4-5-16(20)18(12-15)27(24,25)22-7-9-26-10-8-22/h3-6,11-12H,7-10H2,1-2H3,(H,21,23)
• InChI Key: AOXVMYLZCLVDMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC(=C(C=C2)F)S(=O)(=O)N3CCOCC3)C
• Molecular Formula: C19H21FN2O4S
• Molecular Weight: 392.4 g/mol

Description

N-(2,4-dimethylphenyl)-4-fluoro-3-(4-morpholinylsulfonyl)benzamide, also known as DMSB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. DMSB is a potent inhibitor of a class of enzymes known as carbonic anhydrases, which are involved in a variety of physiological processes.

Mechanism of Action

N-(2,4-dimethylphenyl)-4-fluoro-3-(4-morpholinylsulfonyl)benzamide acts as a competitive inhibitor of carbonic anhydrases by binding to the active site of the enzyme. This prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate, which is necessary for the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease intraocular pressure in animal models of glaucoma, indicating its potential as a treatment for this condition. This compound has also been shown to inhibit the growth of cancer cells in vitro, suggesting its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-dimethylphenyl)-4-fluoro-3-(4-morpholinylsulfonyl)benzamide is its potency as a carbonic anhydrase inhibitor. This makes it a useful tool for studying the role of carbonic anhydrases in various physiological processes. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in some lab experiments.

Future Directions

There are several future directions for the study of N-(2,4-dimethylphenyl)-4-fluoro-3-(4-morpholinylsulfonyl)benzamide. One area of interest is the development of more potent and selective carbonic anhydrase inhibitors based on the structure of this compound. Another area of interest is the investigation of the potential anticancer properties of this compound and its derivatives. Additionally, the role of carbonic anhydrases in other physiological processes, such as bone resorption and renal function, could be further explored using this compound as a tool.

Synthesis Methods

N-(2,4-dimethylphenyl)-4-fluoro-3-(4-morpholinylsulfonyl)benzamide can be synthesized through a multistep process that involves the reaction of 2,4-dimethylphenylamine with 4-fluorobenzenesulfonyl chloride, followed by the addition of morpholine and the subsequent reaction with sodium hydride. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N-(2,4-dimethylphenyl)-4-fluoro-3-(4-morpholinylsulfonyl)benzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to be a potent inhibitor of carbonic anhydrases, which are enzymes that play a crucial role in the regulation of acid-base balance in the body. Carbonic anhydrases are also involved in the production of aqueous humor in the eye, and their inhibition has been shown to be effective in the treatment of glaucoma.